3-(2,5-Difluorobenzoyl)pyridine

• Molecular Formula: C12H7F2NO
• Molecular Weight: 219.19 g/mol
• IUPAC Name: (2,5-difluorophenyl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H7F2NO/c13-9-3-4-11(14)10(6-9)12(16)8-2-1-5-15-7-8/h1-7H
• InChI Key: FHLYOFNZDJSYIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)C2=C(C=CC(=C2)F)F

Description

3-(2,5-Difluorobenzoyl)pyridine is a pyridine derivative featuring a 2,5-difluorobenzoyl group attached at the 3-position of the pyridine ring. This compound is notable for its applications in organic synthesis, particularly as a protecting group in glycopeptide synthesis. The 2,5-difluorobenzoyl moiety prevents undesired side reactions, such as orthoester formation or ester transfer, which are common with acetate or benzoate protecting groups . The ester is synthesized via reaction of the corresponding acid chloride with pyridine and dimethylaminopyridine (DMAP), achieving a high yield of 91% . Cleavage occurs under mild basic conditions (e.g., LiOH/MeOH or NH3/MeOH), preserving glycosides and avoiding elimination reactions that degrade serine/threonine residues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-Difluorobenzoyl)pyridine typically involves the reaction of 2,5-difluorobenzoyl chloride with pyridine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction . The reaction can be represented as follows:

$$\text{2,5-Difluorobenzoyl chloride} + \text{Pyridine} \rightarrow \text{3-(2,5-Difluorobenzoyl)pyridine} + \text{HCl}$$2,5-Difluorobenzoyl chloride+Pyridine→3-(2,5-Difluorobenzoyl)pyridine+HCl

Industrial Production Methods

Industrial production methods for 3-(2,5-Difluorobenzoyl)pyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

3-(2,5-Difluorobenzoyl)pyridine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms on the benzoyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) at elevated temperatures.

Oxidation and Reduction: Oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride are used under controlled conditions.

Coupling Reactions: Catalysts such as palladium on carbon (Pd/C) are employed in the presence of bases like potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amide derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-(2,5-Difluorobenzoyl)pyridine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2,5-Difluorobenzoyl)pyridine involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances its reactivity and binding affinity to certain enzymes and receptors. This can lead to the modulation of biological processes, making it a potential candidate for therapeutic applications.

Comparison with Similar Compounds

Structural Analogs: Fluorinated Benzoyl Pyridines

Fluorinated benzoyl pyridines vary in fluorine substitution patterns, significantly impacting their stability, reactivity, and suitability for synthetic applications. Below is a comparative analysis:

Compound	Molecular Formula	Molecular Weight (g/mol)	Cleavage Rate	Key Applications
3-(2,5-Difluorobenzoyl)pyridine	C₁₂H₇F₂NO	243.19 (calculated)	Fastest (LiOH/MeOH, 0.5 h)	Glycopeptide synthesis
3-(3-Fluorobenzoyl)pyridine	C₁₂H₈FNO	217.20	Moderate	Limited due to slower cleavage
3-(2-Fluorobenzoyl)pyridine	C₁₂H₈FNO	217.20	Slower	Rarely used in sensitive syntheses
3-(4-Fluorobenzoyl)pyridine	C₁₂H₈FNO	217.20	Slowest	Not recommended for glycopeptides

Key Findings :

• The 2,5-difluoro substitution enhances cleavage kinetics under basic conditions, making it ideal for glycopeptide synthesis.
• Ortho/meta fluorine substitutions (e.g., 2-fluoro, 3-fluoro) reduce cleavage efficiency, while para-fluoro derivatives are least reactive .

Functional Analogs: Alternative Protecting Groups

Benzoates vs. 2,5-Difluorobenzoates

• Benzoates (C₆H₅CO₂R): Prone to glycoside elimination during cleavage, degrading serine/threonine residues. Limited utility in glycopeptide synthesis .
• 2,5-Difluorobenzoates : Eliminate glycoside degradation due to optimized electronic effects and steric hindrance. Preferred for stability and controlled deprotection .

Pentafluorobenzoates (C₆F₅CO₂R)

• Stronger electron-withdrawing effect than 2,5-difluorobenzoates, used to "disarm" thioglycosides during glycosylation. However, harsher cleavage conditions limit their use in sensitive syntheses .

Application-Specific Analogs

3-[4-(2,5-Difluorobenzoyl)piperazin-1-yl]-1-(2-methoxyethyl)pyrrolidin-2-one

• Molecular Formula : C₁₈H₂₃F₂N₃O₃
• Molecular Weight : 367.39 g/mol .
• Comparison: While structurally distinct (piperazine and pyrrolidinone moieties), this compound shares the 2,5-difluorobenzoyl group. Its larger size and additional functional groups suggest use in pharmaceutical intermediates rather than as a protecting group .

2-[5-(2,5-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• Structure : Integrates a 1,2,4-oxadiazole ring, altering electronic properties compared to the benzoyl-pyridine scaffold. Likely used in medicinal chemistry for its heterocyclic diversity .

Electronic and Steric Effects

• The 2,5-difluoro substitution balances electron-withdrawing effects and steric hindrance, accelerating cleavage while preventing side reactions.
• Pentafluorobenzoates, though more electron-withdrawing, are less practical for glycopeptides due to excessive deactivation .